4-Chloro-2,8-dimethylquinoline

• IUPAC Name: 4-chloro-2,8-dimethylquinoline
• InChI: InChI=1S/C11H10ClN/c1-7-4-3-5-9-10(12)6-8(2)13-11(7)9/h3-6H,1-2H3
• InChI Key: ILOAZUIOTZZIBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C)Cl
• Molecular Formula: C11H10ClN
• DSSTOX Substance ID: DTXSID60355624
• Molecular Weight: 191.65 g/mol
• CAS RN: 32314-39-9

Description

4-Chloro-2,8-dimethylquinoline is a halogenated heterocycle. It has the empirical formula C11H10ClN and a molecular weight of 191.66. It is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2,8-dimethylquinoline consists of a benzene ring fused with a pyridine moiety. The compound has a density of 1.2±0.1 g/cm3, a boiling point of 283.5±35.0 °C at 760 mmHg, and a flash point of 152.4±11.5 °C.

Physical And Chemical Properties Analysis

4-Chloro-2,8-dimethylquinoline has a molar refractivity of 56.7±0.3 cm3, a polar surface area of 13 Å2, and a polarizability of 22.5±0.5 10-24 cm3. It has an ACD/LogP of 3.70, an ACD/LogD (pH 5.5) of 3.85, and an ACD/LogD (pH 7.4) of 3.88.

Scientific Research Applications

• Antibacterial Activity : 4-Chloro-2,8-dimethylquinoline derivatives have shown promising antibacterial activity, particularly against Mycobacterium smegmatis, a model organism for tuberculosis research (Kayirere et al., 1998).

• Antitumor Activity : Halogenated 4-Chloro-2,8-dimethylquinoline derivatives exhibit significant antitumor activity, particularly against murine leukemias, although they do not appear to be effective against melanoma (Lin & Loo, 1978).

• Structural Analysis : The compound has been used in structural studies to better understand its chemical properties and potential applications. For instance, X-ray diffraction has been employed to determine the structure of 4-Chloro-2,8-dimethylquinoline related compounds (Tkachev et al., 2017).

• Anticancer Agent Development : Research has focused on synthesizing derivatives of 4-Chloro-2,8-dimethylquinoline to identify potential anticancer agents, highlighting the importance of this compound in drug discovery (Sirisoma et al., 2009).

• Cytotoxicity Evaluation : Studies have been conducted to evaluate the cytotoxic effects of 4-Chloro-2,8-dimethylquinoline derivatives on human tumor cell lines, indicating their potential in cancer treatment (Zhang et al., 2007).

• Antimicrobial Studies : The antimicrobial properties of 4-Chloro-2,8-dimethylquinoline derivatives have been investigated, with some showing good to moderate activity against various bacterial and fungal strains (Murugavel et al., 2017).

• Pharmacological Interference in Cancer Treatment : Chloroquine and its derivatives, which include 4-Chloro-2,8-dimethylquinoline, have been studied for their role in cancer therapy, particularly in how they affect inflammatory signaling pathways (Varışlı et al., 2019).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the GHS classification. The hazard statements include H302 - Harmful if swallowed and H318 - Causes serious eye damage. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes.

Q & A

Q1: What is the significance of using 4-Chloro-2,8-dimethylquinoline in the synthesis of novel compounds?

A1: 4-Chloro-2,8-dimethylquinoline serves as a valuable building block in organic synthesis due to the presence of the chlorine atom at the 4-position. This chlorine atom can be readily substituted with various nucleophiles, allowing for the introduction of diverse substituents onto the quinoline ring system []. In the study by [Patel et al. (2013)][1], researchers utilized this reactivity to synthesize a series of novel indoloquinolines and benzonaphthyridines by reacting 4-Chloro-2,8-dimethylquinoline with different heteroamines.